Cas no 2171719-15-4 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylmorpholine-3-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylmorpholine-3-carboxylic acid
• CAS No: 2171719-15-4
• MF: C₂₄H₂₃F₃N₂O₆
• MW: 492.444437265396
• CID: 6019059
• PubChem ID: 165584600
• Update Time: 2025-06-09

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylmorpholine-3-carboxylic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanoyl]morpholine-3-carboxylic acid
• 2171719-15-4
• EN300-1528518

• Inchi： 1S/C24H23F3N2O6/c25-24(26,27)20(11-21(30)29-9-10-34-13-19(29)22(31)32)28-23(33)35-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-20H,9-13H2,(H,28,33)(H,31,32)
• InChI Key： KEEVXTOTAPXUCY-UHFFFAOYSA-N
• SMILES： FC(C(CC(N1CCOCC1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 492.15082094g/mol
• Monoisotopic Mass: 492.15082094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylmorpholine-3-carboxylic acid

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylmorpholine-3-carboxylic Acid: A Comprehensive Overview

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylmorpholine-3-carboxylic acid, commonly referred to by its CAS number 2171719-15-4, is a complex organic compound with significant applications in the field of chemical synthesis and drug development. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group and a trifluoroacetyl moiety. The Fmoc group is a well-known protecting group in peptide synthesis, while the trifluoroacetyl group adds a trifluoromethyl substituent, enhancing the compound's stability and reactivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc derivative. The Fmoc group is introduced via a coupling reaction, which is often facilitated by the use of coupling agents such as HATU or EDCl. The trifluoroacetyl group is then introduced through acylation reactions, utilizing appropriate acylating agents such as trifluoroacetic anhydride. The morpholine ring serves as a versatile scaffold, providing both rigidity and flexibility to the molecule. This structure makes it an attractive candidate for various applications in medicinal chemistry.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Its unique combination of functional groups allows for selective reactivity and bioavailability. For instance, the Fmoc group can be used to control the release of active pharmaceutical ingredients (APIs) in controlled-release drug delivery systems. Additionally, the trifluoroacetyl group contributes to lipophilicity, which is crucial for improving drug absorption and permeability across biological membranes.

In terms of pharmacological applications, this compound has shown promise in targeting specific enzymes and receptors. For example, researchers have explored its potential as an inhibitor of kinases and proteases. The morpholine ring's ability to form hydrogen bonds with target proteins makes it an ideal platform for designing potent inhibitors. Furthermore, the trifluoromethyl substituent enhances the molecule's stability against metabolic degradation, which is a critical factor in drug design.

The latest advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound with greater accuracy. Molecular docking studies have revealed that it exhibits strong binding interactions with several therapeutic targets, including G-protein coupled receptors (GPCRs) and nuclear receptors. These findings underscore its potential as a lead compound in drug discovery programs.

Another area of interest lies in its application as a building block for constructing larger molecular frameworks. The Fmoc group can be readily removed under mild acidic conditions, making it an excellent candidate for stepwise assembly of complex molecules. This property has been exploited in total synthesis efforts aimed at producing natural products and synthetic analogs with intricate architectures.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylmorpholine-3-carboxylic acid represents a valuable addition to the arsenal of tools available to chemists and pharmacologists. Its unique structure and functional groups make it a versatile building block for constructing bioactive molecules with diverse applications. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both chemical synthesis and drug development.